Cas no 131215-91-3 (1-Heptanol, 7-mercapto-)
1-Heptanol, 7-mercapto- structure
Product Name:1-Heptanol, 7-mercapto-
CAS No:131215-91-3
MF:C7H16OS
MW:148.266341209412
CID:1227620
PubChem ID:15264021
Update Time:2025-04-20
1-Heptanol, 7-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptanol, 7-mercapto-
- 7-sulfanylheptan-1-ol
- 7-mercapto-1-Heptanol
- SCHEMBL63223
- 7-mercaptoheptanol
- LSLIREXBGQDXDX-UHFFFAOYSA-N
- DTXSID70570664
- 131215-91-3
-
- Inchi: 1S/C7H16OS/c8-6-4-2-1-3-5-7-9/h8-9H,1-7H2
- InChI Key: LSLIREXBGQDXDX-UHFFFAOYSA-N
- SMILES: SCCCCCCCO
Computed Properties
- Exact Mass: 148.09228
- Monoisotopic Mass: 148.09218630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 6
- Complexity: 48.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 21.2Ų
Experimental Properties
- PSA: 20.23
1-Heptanol, 7-mercapto- Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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